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Compound of Interest

Compound Name:
4-(o-

Methoxythiobenzoyl)morpholine

Cat. No.: B3911604 Get Quote

An In-depth Technical Guide to 4-(o-Methoxythiobenzoyl)morpholine

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information, including scientific literature and chemical

databases, contains limited specific experimental data for 4-(o-
Methoxythiobenzoyl)morpholine (CAS 57954-41-3). This guide provides a comprehensive

overview based on the known chemical properties of this compound and the well-established

chemistry and biological activities of related morpholine-containing thioamides. The

experimental protocols and potential biological pathways described herein are representative of

this class of molecules and should be adapted and validated for the specific compound of

interest.

Introduction
4-(o-Methoxythiobenzoyl)morpholine, also known by its IUPAC name (2-methoxyphenyl)

(morpholino)methanethione, is a small molecule belonging to the thioamide class of

compounds. It incorporates a morpholine ring, a common scaffold in medicinal chemistry

known to enhance the pharmacokinetic properties of drug candidates. The presence of the

methoxy-substituted phenyl ring and the thioamide linkage suggests potential for a range of

biological activities. This document aims to provide a detailed technical overview of its chemical

characteristics, potential synthetic routes, and plausible biological significance based on related

structures.
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Chemical and Physical Properties
A summary of the known and computed properties of 4-(o-Methoxythiobenzoyl)morpholine
is presented in Table 1. These properties are essential for its handling, formulation, and in silico

modeling.

Property Value Source

IUPAC Name
(2-methoxyphenyl)

(morpholino)methanethione
-

Synonyms

4-(o-

Methoxythiobenzoyl)morpholin

e, (2-methoxyphenyl)-

morpholin-4-ylmethanethione

-

CAS Number 57954-41-3 -

Molecular Formula C₁₂H₁₅NO₂S -

Molecular Weight 237.32 g/mol -

Appearance Solid (predicted) -

XLogP3 2.4 (predicted) -

Hydrogen Bond Donors 0 -

Hydrogen Bond Acceptors 3 -

Rotatable Bonds 2 -

Topological Polar Surface Area 53.8 Å² -

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-(o-
Methoxythiobenzoyl)morpholine is not readily available in the published literature, the

synthesis of thioamides is a well-established area of organic chemistry. A common and

effective method involves the thionation of the corresponding amide, (2-methoxyphenyl)
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(morpholino)methanone, using a thionating agent such as Lawesson's reagent or phosphorus

pentasulfide.

General Experimental Protocol for Thionation of an
Amide
Materials:

(2-methoxyphenyl)(morpholino)methanone (starting amide)

Lawesson's Reagent [2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide]

Anhydrous toluene (or other suitable high-boiling aprotic solvent)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and ethyl acetate (or other suitable eluents)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve the starting amide,

(2-methoxyphenyl)(morpholino)methanone (1 equivalent), in anhydrous toluene.

Addition of Thionating Agent: Add Lawesson's Reagent (0.5-0.6 equivalents) to the solution.

Reaction: Heat the reaction mixture to reflux (approximately 110 °C for toluene) and monitor

the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete

within 2-6 hours.

Workup:
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Cool the reaction mixture to room temperature.

Carefully quench the reaction by the slow addition of a saturated aqueous solution of

sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the solvent in vacuo to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure 4-(o-
Methoxythiobenzoyl)morpholine.

Characterization: Confirm the structure and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and mass spectrometry.

Starting Amide
((2-methoxyphenyl)(morpholino)methanone)

Reaction
(Reflux, 2-6h)Lawesson's Reagent

Anhydrous Toluene

Aqueous Workup
(NaHCO3, Extraction) Column Chromatography Final Product

(4-(o-Methoxythiobenzoyl)morpholine)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-(o-Methoxythiobenzoyl)morpholine.
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Potential Biological Activities and Signaling
Pathways
The biological activity of 4-(o-Methoxythiobenzoyl)morpholine has not been explicitly

reported. However, based on the activities of structurally related morpholine derivatives and

thioamides, several potential areas of interest for biological screening can be proposed.

Anticancer Activity
Morpholine derivatives are present in several approved and experimental anticancer drugs.

Their mechanism of action often involves the inhibition of protein kinases, which are crucial

regulators of cell signaling pathways implicated in cancer, such as cell proliferation, survival,

and angiogenesis. The thioamide functional group can also contribute to anticancer activity

through various mechanisms, including the induction of apoptosis.
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Caption: Potential anticancer signaling pathway inhibition.

Anti-inflammatory Activity
Certain morpholine-containing compounds have demonstrated anti-inflammatory properties.

This activity can be mediated through the inhibition of key inflammatory enzymes like

cyclooxygenase (COX) or by modulating inflammatory signaling pathways such as NF-κB.
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Antimicrobial Activity
Thioamides are known to possess antimicrobial properties, including antibacterial and

antifungal activities. The sulfur atom in the thioamide group is often crucial for this activity,

potentially by interfering with essential metabolic pathways in microorganisms.

Conclusion
4-(o-Methoxythiobenzoyl)morpholine is a compound with interesting chemical features that

suggest potential for biological activity. While specific experimental data is currently lacking in

the public domain, this guide provides a framework for its synthesis and potential areas of

biological investigation based on the known properties of its constituent chemical moieties.

Further research is warranted to synthesize this compound, confirm its properties, and explore

its potential as a lead compound in drug discovery programs. Researchers are encouraged to

use the provided general protocols as a starting point for their investigations and to thoroughly

characterize the compound and its biological effects.

To cite this document: BenchChem. [What is 4-(o-Methoxythiobenzoyl)morpholine?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3911604#what-is-4-o-methoxythiobenzoyl-
morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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